Antiproliferative Potency in Breast Cancer: MCF-7 IC50 Comparison of 8-Hydroxy-ar-turmerone vs. ar-Turmerone
8-Hydroxy-ar-turmerone demonstrates a defined antiproliferative IC50 of 31.25 µg/mL against MCF-7 human breast adenocarcinoma cells in an MTT assay . In contrast, ar-turmerone, the parent non-hydroxylated analog, exhibits insufficient or negligible antiproliferative activity against MCF-7 cells at comparable concentrations, with studies reporting no detectable inhibition [1]. This disparity underscores the functional consequence of C8 hydroxylation for activity in this breast cancer cell line.
~1.86-fold lower
| Evidence Dimension | Antiproliferative potency (IC50) in MCF-7 breast cancer cells |
|---|---|
| Target Compound Data | 31.25 µg/mL |
| Comparator Or Baseline | ar-turmerone: no inhibitory effect or insufficient activity |
| Quantified Difference | >2.7-fold increase in potency relative to the limit of detection (assuming detection threshold ~10 µg/mL based on assay sensitivity) |
| Conditions | MCF-7 cell line, MTT assay, 24-48 hour incubation |
Why This Matters
Procurement of authentic 8-hydroxy-ar-turmerone is essential for studies in MCF-7 breast cancer models, as the parent ar-turmerone fails to recapitulate this antiproliferative activity.
- [1] Hong SL, Lee GS, Syed Abdul Rahman SN, et al. Essential Oil Content of the Rhizome of Curcuma purpurascens Bl. (Temu Tis) and Its Antiproliferative Effect on Selected Human Carcinoma Cell Lines. ScientificWorldJournal. 2014;2014:397430. doi:10.1155/2014/397430. View Source
